Cas no 1260602-53-6 (tert-Butyl ((3R,4S)-4-phenethylpyrrolidin-3-yl)carbamate)

• Product Name: tert-Butyl ((3R,4S)-4-phenethylpyrrolidin-3-yl)carbamate
• CAS No: 1260602-53-6
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 1061999
• PubChem ID: 57366735
• Update Time: 2025-10-16

tert-Butyl ((3R,4S)-4-phenethylpyrrolidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((3R,4S)-4-phenethylpyrrolidin-3-yl)carbamate
• 1260602-53-6
• DB-321508
• tert-butyl N-[(3R,4S)-4-(2-phenylethyl)pyrrolidin-3-yl]carbamate

• Inchi： 1S/C17H26N2O2/c1-17(2,3)21-16(20)19-15-12-18-11-14(15)10-9-13-7-5-4-6-8-13/h4-8,14-15,18H,9-12H2,1-3H3,(H,19,20)/t14-,15-/m0/s1
• InChI Key： INKGCLFQHSMZGK-GJZGRUSLSA-N
• SMILES： O(C(C)(C)C)C(N[C@H]1CNC[C@@H]1CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on tert-Butyl ((3R,4S)-4-phenethylpyrrolidin-3-yl)carbamate

Recent Advances in the Synthesis and Applications of tert-Butyl ((3R,4S)-4-phenethylpyrrolidin-3-yl)carbamate (CAS: 1260602-53-6)

The compound tert-Butyl ((3R,4S)-4-phenethylpyrrolidin-3-yl)carbamate (CAS: 1260602-53-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and potential therapeutic uses, particularly in the context of central nervous system (CNS) disorders and enzyme inhibition. This research brief aims to summarize the latest findings and highlight the compound's growing importance in pharmaceutical research.

A key area of investigation has been the optimization of synthetic routes for tert-Butyl ((3R,4S)-4-phenethylpyrrolidin-3-yl)carbamate. Researchers have developed novel catalytic methods to enhance the stereoselectivity and yield of the compound, which is critical for its application in chiral drug synthesis. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of asymmetric hydrogenation techniques to achieve high enantiomeric purity, with yields exceeding 90%. This advancement addresses previous challenges in large-scale production and ensures consistent quality for preclinical studies.

In terms of biological activity, tert-Butyl ((3R,4S)-4-phenethylpyrrolidin-3-yl)carbamate has shown promising results as a precursor for the development of sigma-1 receptor ligands. Sigma-1 receptors are implicated in various neurological conditions, including neuropathic pain and neurodegenerative diseases. Recent in vitro and in vivo studies have revealed that derivatives of this compound exhibit high affinity and selectivity for sigma-1 receptors, with potential applications in pain management and neuroprotection. These findings were corroborated by a 2024 study in ACS Chemical Neuroscience, which highlighted the compound's ability to modulate receptor activity without significant off-target effects.

Another noteworthy application of tert-Butyl ((3R,4S)-4-phenethylpyrrolidin-3-yl)carbamate lies in its role as an intermediate in the synthesis of protease inhibitors. Proteases are key targets in the treatment of viral infections and cancer, and the compound's pyrrolidine scaffold provides a versatile platform for designing potent inhibitors. Recent research has explored its incorporation into peptidomimetic structures, resulting in compounds with enhanced stability and bioavailability. A 2023 publication in Bioorganic & Medicinal Chemistry Letters reported the successful use of this intermediate in the development of novel HIV-1 protease inhibitors, showcasing its broad utility in antiviral drug design.

Looking ahead, the future of tert-Butyl ((3R,4S)-4-phenethylpyrrolidin-3-yl)carbamate appears promising, with ongoing studies investigating its potential in other therapeutic areas, such as inflammation and metabolic disorders. Its unique structural features and demonstrated biological activity make it a valuable tool for medicinal chemists. However, further research is needed to fully elucidate its pharmacokinetic properties and optimize its therapeutic potential. As the field advances, this compound is expected to play an increasingly important role in the development of next-generation pharmaceuticals.